Cas no 451499-38-0 (N-(2,5-dimethylphenyl)-2-fluoro-5-{[(4-methylphenyl)methyl]sulfamoyl}benzamide)

• Product Name: N-(2,5-dimethylphenyl)-2-fluoro-5-{[(4-methylphenyl)methyl]sulfamoyl}benzamide
• CAS No: 451499-38-0
• MF: C₂₃H₂₃FN₂O₃S
• MW: 426.503728151321
• CID: 5792820
• PubChem ID: 3476916
• Update Time: 2023-12-26

N-(2,5-dimethylphenyl)-2-fluoro-5-{[(4-methylphenyl)methyl]sulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_147200
• 451499-38-0
• SR-01000580632-1
• N-(2,5-dimethylphenyl)-2-fluoro-5-(N-(4-methylbenzyl)sulfamoyl)benzamide
• F0917-2724
• SR-01000580632
• AKOS024602152
• N-(2,5-dimethylphenyl)-2-fluoro-5-[(4-methylphenyl)methylsulfamoyl]benzamide
• N-(2,5-dimethylphenyl)-2-fluoro-5-{[(4-methylphenyl)methyl]sulfamoyl}benzamide
• Benzamide, N-(2,5-dimethylphenyl)-2-fluoro-5-[[[(4-methylphenyl)methyl]amino]sulfonyl]-

• Inchi： 1S/C23H23FN2O3S/c1-15-5-8-18(9-6-15)14-25-30(28,29)19-10-11-21(24)20(13-19)23(27)26-22-12-16(2)4-7-17(22)3/h4-13,25H,14H2,1-3H3,(H,26,27)
• InChI Key： QXWMBHZYMIONQW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(NC2C=C(C)C=CC=2C)=O)C=1)F)(NCC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 426.14134194g/mol
• Monoisotopic Mass: 426.14134194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• pka: 10.53±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides